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Compound of Interest

Compound Name: Sodium Methotrexate

Cat. No.: B012208

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the calculation and administration
of sodium methotrexate (MTX) in mouse models, a critical component in preclinical studies
for oncology, autoimmune diseases, and inflammatory conditions. Accurate dosing is
paramount for obtaining reproducible and reliable data while ensuring animal welfare.

Mechanism of Action

Methotrexate's primary mechanism of action is the competitive inhibition of dihydrofolate
reductase (DHFR), an enzyme essential for the conversion of dihydrofolate to tetrahydrofolate.
[1][2] Tetrahydrofolate is a key cofactor in the synthesis of purine nucleotides and thymidylate,
which are vital for DNA synthesis, repair, and cellular replication.[1] By disrupting this pathway,
methotrexate preferentially targets rapidly proliferating cells, such as cancerous cells and
activated immune cells.[1][2] In the context of autoimmune diseases, MTX is also thought to
exert anti-inflammatory effects by promoting the release of adenosine, which can suppress T-
cell activation and B-cell function.[1][2]

digraph "Methotrexate_Signaling_Pathway" { rankdir="LR"; graph [fontname="Arial",
fontsize=12, size="7.5,5!", ratio=fill]; node [shape=box, style="filled", fonthame="Arial",
fontsize=10]; edge [arrowhead="normal", color="#202124"];
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subgraph "cluster_Cell" { label="Cell"; bgcolor="#F1F3F4"; "MTX" [label="Methotrexate",
shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "DHFR"
[label="Dihydrofolate\nReductase", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "DHF"
[label="Dihydrofolate", fillcolor="#FBBC05", fontcolor="#202124"]; "THF"
[label="Tetrahydrofolate", fillcolor="#FBBCO05", fontcolor="#202124"]; "Purine_Synthesis"
[label="Purine Synthesis", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];
"Thymidylate_Synthesis" [label="Thymidylate\nSynthesis", shape=box, fillcolor="#34A853",
fontcolor="#FFFFFF"]; "DNA_Synthesis" [label="DNA Synthesis &\nCell Proliferation",
shape=box, fillcolor="#5F6368", fontcolor="#FFFFFF"];

}}

Caption: Simplified diagram of Methotrexate's mechanism of action.

Dosage and Administration in Murine Models

The optimal dosage and administration schedule for methotrexate can vary significantly
depending on the mouse strain, age, disease model, and experimental objectives. The
following tables summarize common dosage ranges reported in preclinical studies. It is crucial
to consult relevant literature and institutional guidelines when designing experiments.

Table 1: Methotrexate Dosage in Autoimmune and Inflammatory Mouse Models
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Mouse . Dosage Administrat Dosing
Strain . Reference
Model (mglkg) ion Route Schedule
Collagen-
2, 10, 20, or Subcutaneou  Once weekly
Induced DBA/1J [11[3]
N 50 s (s.c.) for 6 weeks
Arthritis (CIA)
Started 1 day
Collagen- (Balb/c x ) )
Titrated -~ after disease
Induced B10.Q)F1 Not specified [1]
- doses onset for 14
Arthritis (CIA)  and B10.Q
days
Experimental Started 1 day
Autoimmune Titrated N after disease
BALB/c Not specified [1]
Encephalomy doses onset for 14
elitis (EAE) days
Experimental
Systemic
N N Once a week
Lupus Not specified 2 Not specified [1]
for 10 months
Erythematosu
s (SLE)
Table 2: Methotrexate Dosage in Oncology Mouse Models
Mouse . Dosage Administrat Dosing
Strain . Reference
Model (mglkg) ion Route Schedule
General ] Bolus or
) - Intraperitonea ]
Anticancer Not specified 2.5-1000 (p) infusion (24, [4]
i.p.
Studies P 72,168 h)
] 1 (days 1-4),
) Female mice )
Pharmacokin ) 2 (days 5-8), Intraperitonea ]
(mean weight Daily [5]

etic Study 24g)
g

4 (duration of

experiment)

1G.p.)

Table 3: Toxicity Data for Methotrexate in Mice
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Parameter Value Route Strain Reference
Intraperitoneal N
LD50 94 mg/kg ) Not specified [6][7]
(i.p.)
LD50 146 mg/kg Oral Not specified [8]
LD50 (5-week- B -
) 59 mg/kg Not specified Not specified 9]
old mice)
LD50 (16-week- - N
) 284 mg/kg Not specified Not specified [9]
old mice)
Maximally 760 mg/kg
Tolerated Dose (bolus) vs. 3.8 Intraperitoneal N
) Not specified [4]
(10% body mg/kg (72h @i.p.)
weight loss) infusion)

Experimental Protocols
Preparation of Methotrexate for Injection

Materials:

Methotrexate sodium salt powder

Sterile, preservative-free 0.9% Sodium Chloride Injection, USP

Sterile vials

Sterile syringes and needles (e.g., 27-gauge)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

o Reconstitution: For most applications, use preservative-free methotrexate.[1] Reconstitute
the methotrexate sodium salt powder with sterile, preservative-free 0.9% Sodium Chloride
Injection to a desired stock concentration. A common stock concentration is 1 mg/mL.[1][6] If
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necessary, the pH can be adjusted to approximately 8.5 with sodium hydroxide or
hydrochloric acid.[1]

 Dilution: Based on the individual mouse's body weight and the desired dosage, calculate the
required volume of the methotrexate stock solution. Further dilute the stock solution with
sterile 0.9% Sodium Chloride Injection to a final volume suitable for the chosen
administration route (typically 100-200 uL for intraperitoneal or subcutaneous injection).[1]

o Storage: Protect the reconstituted methotrexate solution from light. For short-term storage,
refrigeration at 2-8°C is recommended.[1] For longer-term storage, consult the
manufacturer's instructions; some preparations can be stored at -20°C.[10]

Dosage Calculation

Formula:

Volume to inject (mL) = (Desired dose (mg/kg) x Mouse weight (kg)) / Concentration of MTX
solution (mg/mL)

Example Calculation:

e Desired dose: 10 mg/kg

¢ Mouse weight: 25 g (0.025 kg)

e Concentration of MTX solution: 1 mg/mL

Volume to inject (mL) = (10 mg/kg * 0.025 kg) / 1 mg/mL = 0.25 mL

Administration of Methotrexate to Mice

Pre-Administration Checklist:
» Accurately weigh each mouse before administration.[1]
o Properly restrain the mouse to minimize stress and ensure accurate injection.[1]

e Use a new sterile syringe and needle for each animal to prevent cross-contamination.[1]
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Administration Routes:

« Intraperitoneal (i.p.) Injection: Hold the mouse firmly by the scruff of the neck, allowing its
hindquarters to rest on a firm surface. Tilt the mouse slightly head-down and inject into the
lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the
bladder or cecum. Gently aspirate to ensure no fluid or blood is drawn back before slowly
injecting the solution.[1]

e Subcutaneous (s.c.) Injection: Grasp a fold of skin over the back, between the shoulder
blades, to form a "tent.” Insert the needle at the base of the tented skin, parallel to the spine.
Gently aspirate to check for blood, then inject the solution.[1]

 Intravenous (i.v.) Injection (Tail Vein): This route requires significant skill and proper restraint.
Warming the tail with a heat lamp or warm water can help dilate the veins. Place the mouse
in a suitable restrainer and clean the tail with an alcohol wipe. Insert the needle into one of
the lateral tail veins and slowly inject the solution.[1]

digraph "Experimental_Workflow" { rankdir="TB"; graph [fontname="Arial", fontsize=12,
size="7.5,5!", ratio=fill]; node [shape=Dbox, style="filled", fontname="Arial", fontsize=10,
fillcolor="#F1F3F4", color="#202124"]; edge [color="#202124"];

A [label="Prepare MTX Solution\n(e.g., 1 mg/mL)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
B [label="Accurately Weigh Mouse", fillcolor="#FBBC05", fontcolor="#202124"]; C
[label="Calculate Dosage Volume", fillcolor="#FBBCO05", fontcolor="#202124"]; D
[label="Administer MTX\n(i.p., s.c., or i.v.)", fillcolor="#34A853", fontcolor="#FFFFFF"]; E
[label="Monitor Mouse\n(Body Weight, Clinical Signs)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; F [label="Data Collection & Analysis", fillcolor="#5F6368",
fontcolor="#FFFFFF"];

A->B;B->C;C->D;D->E;E->F;}
Caption: Generalized workflow for Methotrexate administration in mice.

Monitoring for Toxicity

Close monitoring of animals is essential, as methotrexate can cause significant toxicity.
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» Body Weight: Body weight loss is a primary indicator of MTX-induced toxicity. Mice should be
weighed daily or at regular intervals. A significant drop in body weight (e.g., >15-20%) may
require a dose reduction or euthanasia.[1][4]

 Clinical Signs: Observe mice for signs of distress, including lethargy, ruffled fur, hunched
posture, and diarrhea.[1]

o Hematological Effects: Methotrexate can suppress hematopoiesis, leading to anemia,
leukopenia, and thrombocytopenia.[6]

Conclusion

The successful administration of methotrexate in mouse models hinges on meticulous
preparation, accurate dosing, and diligent monitoring. The protocols and data presented here
offer a comprehensive guide for researchers. However, it is imperative to adapt these
guidelines to the specific experimental context and to adhere to all institutional animal care and
use committee (IACUC) regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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